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Abstract
Ferronickel (FeNi) is a critical ferroalloy, primarily composed of iron and nickel, that serves as

a principal source of nickel for the manufacturing of stainless and alloy steels. Its primary

function is to introduce nickel into the steel melt in a more cost-effective manner than using

pure nickel.[1] This technical guide details the production of ferronickel, its fundamental role in

steel metallurgy, and its specific applications in the production of specialized steels, including

austenitic stainless steels, high-strength low-alloy (HSLA) steels, maraging steels, and

precipitation-hardening (PH) stainless steels. The document provides quantitative data on

compositions and mechanical properties, outlines key production and experimental protocols,

and includes process visualizations to illustrate complex workflows and relationships.

Introduction: The Role of Nickel in Steel
Nickel is one of the most important alloying elements in steel production, with over two-thirds of

global nickel production used for making stainless steel.[2] Its primary and most crucial role is

as an austenite stabilizer.[3][4] In iron-based alloys, nickel lowers the temperature range at

which the austenite (a face-centered cubic crystal structure) is stable, allowing this structure to

be retained at room temperature.[3] The resulting austenitic microstructure imparts a unique

combination of highly desirable properties:
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Enhanced Corrosion Resistance: Nickel improves the stability of the protective oxide film that

forms on stainless steel, enhancing its resistance to both oxidizing and reducing media.[4][5]

Improved Ductility and Toughness: Metals with an austenitic structure are inherently tough

and ductile.[4] Nickel imparts excellent toughness, even at cryogenic temperatures, making

the steel less brittle and capable of undergoing complex forming operations.[3][4]

Superior Weldability: The addition of nickel improves the hot strength of steel, which

prevents it from becoming brittle during high-temperature welding processes.[2]

High-Temperature Strength: Nickel-containing austenitic grades exhibit significantly better

strength at high temperatures, particularly resistance to creep, compared to other grades.[4]

Ferronickel provides an economical vehicle for delivering this essential nickel to the

steelmaking process. Produced by directly smelting nickel-rich laterite ores, it avoids the

expensive refining process required for pure nickel, and its inherent iron content is simply

incorporated into the final steel product.[1]

Ferronickel Production and Specifications
Ferronickel is produced from laterite nickel ores via a pyrometallurgical process, most

commonly using the Rotary Kiln-Electric Furnace (RKEF) technology.[6][7] The process

involves smelting the ore at extremely high temperatures to extract the iron-nickel alloy.[1][6]

Experimental Protocol: RKEF Production of Ferronickel
The Rotary Kiln-Electric Furnace (RKEF) process is a standard industrial methodology for

extracting ferronickel from saprolite, a type of laterite ore with high magnesium and nickel

content.[6][8]

Methodology:

Ore Preparation and Handling: Nickel ore, transported from the mine, is crushed, screened,

and blended to create a consistent feed with a defined chemical composition (Fe, Ni, SiO₂,

MgO).[7][9] The ore is then transported via conveyor belt to a dryer.[9]
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Drying: The blended ore is fed into a rotary dryer where it is heated to approximately 200-

300°C. This step reduces the free moisture content of the ore from around 40% down to

20%.[6]

Calcination and Pre-reduction: The dried ore is charged into a long rotary kiln. Here, it is

calcined and pre-reduced at high temperatures with the addition of a reductant like coal or

coke.[7] This stage removes remaining crystalline water and reduces a significant portion of

the nickel oxide and a controlled portion of the iron oxide to their metallic forms.[8][9]

Electric Furnace Smelting: The hot, calcined material (calcine) is immediately transferred to a

submerged arc electric furnace (SAF).[7] Here, it is melted using high-power electric energy,

and the reduction process is completed. The molten ferronickel, being denser, separates

and settles at the bottom, while unreduced components form a layer of slag on top.[7][10]

The furnace is tapped semi-continuously to draw off the crude liquid ferronickel.[7]

Refining and Casting: The crude ferronickel contains impurities such as sulfur, phosphorus,

carbon, and silicon, which are undesirable in steel production.[7] It undergoes a refining step

where oxygen is blown through the melt to remove these elements.[7] Finally, the refined

molten ferronickel, typically at 1,500°C, is cast into ingots or granulated into smaller, shot-

like pieces for shipment to steel mills.[6][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 14 Tech Support

https://tbpnickel.com/en/what-is-ferronickel-the-product-behind-the-strength-of-stainless-steel
https://www.pyrometallurgy.co.za/InfaconXIII/0229-Redl.pdf
https://missrifka.com/works/feed-and-production-process-of-ferronickel.html
https://www.snnc.co.kr/eng/pages/02product/experience.php
https://www.pyrometallurgy.co.za/InfaconXIII/0229-Redl.pdf
https://www.benchchem.com/product/b1172207?utm_src=pdf-body
https://www.pyrometallurgy.co.za/InfaconXIII/0229-Redl.pdf
https://www.mana-metal.com/info/the-role-and-characteristics-of-ferronickel-74510574.html
https://www.benchchem.com/product/b1172207?utm_src=pdf-body
https://www.pyrometallurgy.co.za/InfaconXIII/0229-Redl.pdf
https://www.benchchem.com/product/b1172207?utm_src=pdf-body
https://www.pyrometallurgy.co.za/InfaconXIII/0229-Redl.pdf
https://www.pyrometallurgy.co.za/InfaconXIII/0229-Redl.pdf
https://www.benchchem.com/product/b1172207?utm_src=pdf-body
https://tbpnickel.com/en/what-is-ferronickel-the-product-behind-the-strength-of-stainless-steel
https://www.snnc.co.kr/eng/pages/02product/experience.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Ore Preparation

2. Reduction Stages

3. Smelting & Refining

4. Final Product

Nickel Laterite Ore

Crushing, Screening,
& Blending

Rotary Dryer
(200-300°C)

Rotary Kiln
(Calcination & Pre-reduction)

Electric Furnace Smelting
(~1600°C)

Refining
(Impurity Removal)

Casting
(Ingots or Granules)

Final Ferronickel Product

Click to download full resolution via product page

Fig 1. Workflow for the RKEF production of ferronickel.
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Quantitative Data: Ferronickel Grades and Composition
Ferronickel is graded based on its nickel content, which typically ranges from 20% to 50%.[6]

[11] The specific grade is selected based on the requirements of the target steel application.

Grade Category Nickel (Ni) Content
Typical Impurity
Levels

Primary
Application

Low-Grade FeNi 10% - 20% Higher C, S, P

Low-end stainless

steels (e.g., 200

series).[10][11]

Medium-Grade FeNi 25% - 35% Moderate C, S, P

General purpose

austenitic stainless

steels (e.g., 304).[11]

High-Grade FeNi 40% - 50% Low C, S, P

High-performance

stainless steels, high-

temperature alloys.

[11]

High Purity FeNi ≥ 75%
Very Low (C ≤0.03%,

S ≤0.02%)

Specialized fields like

aerospace and

nuclear applications.

[11]

Table 1. General specifications for different grades of ferronickel.[10][11]

Applications in Specialized Steel Production
Ferronickel is the primary source of nickel for a wide range of specialized steels, where it is

used to precisely control the final microstructure and mechanical properties.

Austenitic Stainless Steels (300 Series)
The largest application for ferronickel is in the production of the 300 series austenitic stainless

steels, such as grades 304 and 316.[1] In these steels, nickel is added in concentrations of 8-

14% to stabilize the austenite phase at room temperature, which is the source of their signature

corrosion resistance and formability.[2][12]
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Property Grade 304 (Typical)

Composition (%)
Cr: 18-20, Ni: 8-10.5, C: ≤0.08, Mn: ≤2, Si:

≤0.75, P: ≤0.045, S: ≤0.03

Yield Strength (MPa) ~205

Tensile Strength (MPa) ~515

Elongation (%) ~40

Key Role of Nickel
Austenite stabilization for ductility, weldability,

and corrosion resistance.[2][3]

Table 2. Typical properties of AISI 304 stainless steel, a primary consumer of ferronickel.
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Fig 2. Logical diagram of nickel's role as an austenite stabilizer.

High-Strength Low-Alloy (HSLA) Steels
HSLA steels are designed to provide better mechanical properties and corrosion resistance

than conventional carbon steels, but with a low carbon content (0.05-0.25%) to maintain

weldability.[13] While strengthening is achieved mainly through grain refinement and
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precipitation hardening from elements like niobium and vanadium, nickel is added in small

quantities to enhance toughness, particularly at low temperatures, and improve corrosion

resistance.[13][14]

Property Typical HSLA Steel

Composition (%)
C: 0.05-0.25, Mn: ≤2.0, with small additions of

Cr, Ni, Mo, V, Nb, Ti.[13][15]

Yield Strength (MPa) 250 - 590[13]

Key Role of Nickel

Improves toughness, low-temperature

performance, and atmospheric corrosion

resistance.[13][16]

Table 3. General properties of HSLA steels.

Maraging Steels
Maraging steels are ultra-high-strength steels with very low carbon content (<0.03%).[17] Their

exceptional strength is derived not from carbon, but from the precipitation of intermetallic

compounds within a soft iron-nickel martensite matrix.[18][19] These steels contain a very high

percentage of nickel (15-25 wt%), making ferronickel a suitable raw material.[18] The strength

is achieved through a final heat treatment process called "aging."[17]

Property Maraging 300 (Typical)

Composition (%)
Ni: 18-19, Co: 8.5-9.5, Mo: 4.6-5.2, Ti: 0.5-0.8,

Al: 0.05-0.15, C: ≤0.03.[18]

Yield Strength (MPa) ~1900 - 2100

Tensile Strength (MPa) ~2000 - 2200

Key Role of Nickel

Forms the ductile martensitic matrix; key

component of strengthening precipitates (e.g.,

Ni₃Ti, Ni₃Mo).[17][19]

Table 4. Typical properties of Maraging 300 steel.
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Precipitation-Hardening (PH) Stainless Steels
PH stainless steels combine the high corrosion resistance of austenitic steels with the ability to

be heat-treated to very high strength levels, about three to four times that of 304 stainless

steel.[20][21] Strength is achieved by adding elements like copper, aluminum, and titanium,

which form precipitates during a final "aging" heat treatment.[20] Nickel is a crucial alloying

element, influencing the steel's microstructure (martensitic or semi-austenitic) and contributing

to its toughness and corrosion resistance.[21][22]

Property 17-4 PH (Typical)

Composition (%)
Cr: 15-17.5, Ni: 3-5, Cu: 3-5, C: ≤0.07, Nb: 0.15-

0.45.[21][22]

Yield Strength (MPa) 520 - 1500+ (Varies with heat treatment)[21]

Tensile Strength (MPa) 850 - 1700 (Varies with heat treatment)[20]

Key Role of Nickel

Promotes toughness, controls martensitic

transformation, and enhances corrosion

resistance.[22][23]

Table 5. Typical properties of 17-4 PH stainless steel.

Protocol for Ferronickel Application in Steelmaking
Ferronickel is typically added during the melting stage in an Electric Arc Furnace (EAF), which

is commonly used for producing stainless and specialty steels.

Methodology:

Charge Calculation: The composition of the furnace charge, consisting of steel scrap, other

ferroalloys, and ferronickel, is precisely calculated to meet the target chemistry of the final

steel grade. The iron content in the ferronickel is factored into the calculation as a substitute

for scrap or pig iron.[24]

Furnace Charging: The calculated amounts of steel scrap and other raw materials are loaded

into the EAF.
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Melting: High-power electric arcs are used to melt the charge. During this stage, ferronickel
is added to the molten bath. Its density allows it to sink and dissolve efficiently into the steel.

Refining: After melting, the crude steel is often transferred to an Argon Oxygen

Decarburization (AOD) converter for refining. During this step, oxygen and argon are blown

into the melt to remove excess carbon and other impurities to precise levels without

significantly oxidizing the valuable chromium and nickel.[25]

Final Chemistry Adjustment: A final analysis of the steel chemistry is performed. Minor

adjustments can be made by adding small amounts of alloys to trim the composition to the

exact specification.

Casting: Once the target chemistry and temperature are achieved, the molten steel is cast

into slabs, blooms, or billets for subsequent rolling and processing.
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Fig 3. General workflow for using ferronickel in steel production.
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Conclusion
Ferronickel is an indispensable raw material in the production of a wide array of specialized

steels. By providing a cost-effective method for introducing nickel, it enables the large-scale

manufacturing of alloys with superior properties. Its application is fundamental to achieving the

desired austenitic microstructures in stainless steels and for imparting critical enhancements in

toughness, strength, and corrosion resistance in high-performance materials like HSLA,

maraging, and PH steels. Understanding the production protocols for ferronickel and its

precise application in steelmaking is essential for metallurgists, researchers, and engineers in

the development of advanced steel products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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